Cas no 213775-52-1 (Phenol, 2,4-bis(1,1-dimethylethyl)-6-[[(2-pyridinylmethyl)amino]methyl]-)

Phenol, 2,4-bis(1,1-dimethylethyl)-6-[[(2-pyridinylmethyl)amino]methyl]- structure
213775-52-1 structure
Product Name:Phenol, 2,4-bis(1,1-dimethylethyl)-6-[[(2-pyridinylmethyl)amino]methyl]-
CAS No:213775-52-1
MF:C21H30N2O
MW:326.475705623627
CID:1404784
PubChem ID:15367437
Update Time:2025-04-20

Phenol, 2,4-bis(1,1-dimethylethyl)-6-[[(2-pyridinylmethyl)amino]methyl]- Chemical and Physical Properties

Names and Identifiers

    • Phenol, 2,4-bis(1,1-dimethylethyl)-6-[[(2-pyridinylmethyl)amino]methyl]-
    • 2,4-ditert-butyl-6-[(pyridin-2-ylmethylamino)methyl]phenol
    • 2,4-Di-tert-butyl-6-({[(pyridin-2-yl)methyl]amino}methyl)phenol
    • DTXSID60572056
    • SCHEMBL24871014
    • 213775-52-1
    • Inchi: 1S/C21H30N2O/c1-20(2,3)16-11-15(19(24)18(12-16)21(4,5)6)13-22-14-17-9-7-8-10-23-17/h7-12,22,24H,13-14H2,1-6H3
    • InChI Key: OHBYIVYYMGLEQY-UHFFFAOYSA-N
    • SMILES: OC1=C(CNCC2C=CC=CN=2)C=C(C=C1C(C)(C)C)C(C)(C)C

Computed Properties

  • Exact Mass: 326.236
  • Monoisotopic Mass: 326.235813585g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 6
  • Complexity: 382
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.3
  • Topological Polar Surface Area: 45.2Ų

Experimental Properties

  • PSA: 45.15
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